Cas no 2171416-30-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171416-30-9
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6518486
• PubChem ID: 165542200
• Update Time: 2025-09-27

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1502366
• 2171416-30-9
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C22H24N2O5/c1-13(11-20(25)26)23-21(27)14(2)24-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,27)(H,24,28)(H,25,26)/t13?,14-/m1/s1
• InChI Key： MUMMEUSRTWIDEY-ARLHGKGLSA-N
• SMILES： O(C(N[C@H](C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Recent Advances in the Study of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171416-30-9)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171416-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and functional groups, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptides and proteins.

Recent studies have focused on optimizing the synthesis and purification processes of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for downstream applications. Researchers have also investigated its stability under various conditions, including different pH levels and temperatures, to determine the optimal storage and handling protocols.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug delivery systems. Its amphiphilic nature allows it to self-assemble into nanostructures, such as micelles and vesicles, which can encapsulate hydrophobic drugs and improve their bioavailability. Recent in vitro and in vivo studies have demonstrated the potential of these nanostructures for targeted drug delivery, particularly in cancer therapy. The ability to functionalize the Fmoc group further enhances its versatility, enabling the attachment of targeting ligands and other bioactive molecules.

Another area of interest is the application of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in the design of peptide-based therapeutics. Its structural similarity to naturally occurring amino acids allows it to be incorporated into peptide sequences without disrupting their biological activity. Researchers have explored its use in the development of antimicrobial peptides, enzyme inhibitors, and receptor agonists/antagonists. Preliminary results indicate that peptides containing this moiety exhibit enhanced stability and bioactivity compared to their unmodified counterparts.

Despite these advancements, challenges remain in the large-scale production and commercialization of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring alternative applications in biomedicine.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171416-30-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and therapeutic development highlight its significance as a valuable tool for scientists and clinicians alike. Future studies will likely focus on further elucidating its mechanisms of action and expanding its utility in innovative biomedical applications.